Cas no 1040690-84-3 (N-Ethyl-3-[(tetrahydro-2-furanylmethyl)amino]-propanamide)

N-Ethyl-3-[(tetrahydro-2-furanylmethyl)amino]-propanamide structure
1040690-84-3 structure
Product Name:N-Ethyl-3-[(tetrahydro-2-furanylmethyl)amino]-propanamide
CAS No:1040690-84-3
MF:C10H20N2O2
MW:200.278002738953
CID:1070844
PubChem ID:46736044
Update Time:2025-04-20

N-Ethyl-3-[(tetrahydro-2-furanylmethyl)amino]-propanamide Chemical and Physical Properties

Names and Identifiers

    • N-Ethyl-3-[(tetrahydro-2-furanylmethyl)amino]-propanamide
    • 1040690-84-3
    • N-ethyl-3-(oxolan-2-ylmethylamino)propanamide
    • N-ethyl-3-[(oxolan-2-ylmethyl)amino]propanamide
    • AKOS005289611
    • N-ethyl-3-{[(oxolan-2-yl)methyl]amino}propanamide
    • MDL: MFCD10687337
    • Inchi: 1S/C10H20N2O2/c1-2-12-10(13)5-6-11-8-9-4-3-7-14-9/h9,11H,2-8H2,1H3,(H,12,13)
    • InChI Key: HUKDLXQAWYVJEU-UHFFFAOYSA-N
    • SMILES: O1CCCC1CNCCC(NCC)=O

Computed Properties

  • Exact Mass: 200.152477885g/mol
  • Monoisotopic Mass: 200.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 50.4Ų
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